Cas no 193151-96-1 (Benzoic acid,4-(2,3-dihydro-1,4-benzodioxin-6-yl)-)
193151-96-1 structure
Product Name:Benzoic acid,4-(2,3-dihydro-1,4-benzodioxin-6-yl)-
CAS No:193151-96-1
MF:C15H12O4
MW:256.253384590149
CID:116321
PubChem ID:20099962
Update Time:2025-04-18
Benzoic acid,4-(2,3-dihydro-1,4-benzodioxin-6-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-(2,3-dihydro-1,4-benzodioxin-6-yl)-
- 4-(2,3-dihydro-1,4-benzodioxin-6-yl)benzoic acid
- 4-(2,3-DIHYDROBENZO[1,4]DIOXIN-6-YL)BENZOIC ACID
- 4-(2-Oxo-2,3-dihydrobenzothiazol-6-yl)benzoic acid
- 4-(3-Oxo-3,4-dihydro-2H-benzothiazin-7-yl)benzoic acid
- 4-(4-Oxo-chromen-6-yl)benzoic acid
- 4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzoic acid
- DTXSID00602467
- 193151-96-1
- SCHEMBL14886674
- BB 0223412
- AKOS004115032
-
- Inchi: 1S/C15H12O4/c16-15(17)11-3-1-10(2-4-11)12-5-6-13-14(9-12)19-8-7-18-13/h1-6,9H,7-8H2,(H,16,17)
- InChI Key: WHINZSFQRUFDIG-UHFFFAOYSA-N
- SMILES: O1CCOC2C=CC(C3C=CC(C(=O)O)=CC=3)=CC1=2
Computed Properties
- Exact Mass: 256.07356
- Monoisotopic Mass: 256.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
- Topological Polar Surface Area: 55.8A^2
Experimental Properties
- PSA: 55.76
Benzoic acid,4-(2,3-dihydro-1,4-benzodioxin-6-yl)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
193151-96-1 (Benzoic acid,4-(2,3-dihydro-1,4-benzodioxin-6-yl)-) Related Products
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